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This document provides a detailed overview and experimental protocols for the encapsulation
of the near-infrared dye IR-820 into Poly(lactic-co-glycolic acid) (PLGA) nanoparticles. These
nanoparticles are of significant interest for various biomedical applications, including
photothermal therapy and bioimaging, due to their biodegradability and the optical properties of
IR-820.

Introduction

Poly(lactic-co-glycolic acid) (PLGA) is a biocompatible and biodegradable polymer approved by
the FDA for therapeutic use.[1][2][3][4] Its encapsulation of therapeutic and diagnostic agents
allows for controlled release and targeted delivery. IR-820 is a near-infrared (NIR) fluorescent
dye with strong absorbance in the NIR region, making it an excellent candidate for
photothermal therapy (PTT), where it can convert light energy into heat to ablate cancer cells.
[51[6][71[8][9] The encapsulation of IR-820 in PLGA nanoparticles enhances its stability in
agueous environments, improves its circulation half-life, and allows for passive or active
targeting to tumor tissues.[7][8][10] These IR-820-loaded PLGA nanoparticles can serve as a
potent theranostic platform, enabling both imaging and therapy.[5]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15555243#bc-rfq
https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-820-encapsulation-in-plga-nanoparticles
https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-820-encapsulation-in-plga-nanoparticles
https://pubs.rsc.org/en/content/articlehtml/2015/ra/c5ra05997f
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2020.00381/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991543/
https://resolvemass.ca/plga-nanoparticles-synthesis-2/
https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-820-encapsulation-in-plga-nanoparticles
https://pmc.ncbi.nlm.nih.gov/articles/PMC7153575/
https://www.researchgate.net/publication/332047980_IR820-loaded_PLGA_nanoparticles_for_photothermal_therapy_of_triple-negative_breast_cancer
https://pubs.acs.org/doi/10.1021/acsomega.2c00306
https://www.researchgate.net/publication/359528587_Indocyanine-type_Infrared-820_Encapsulated_Polymeric_Nanoparticle-Assisted_Photothermal_Therapy_of_Cancer
https://pubmed.ncbi.nlm.nih.gov/30920169/
https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-820-encapsulation-in-plga-nanoparticles
https://pubs.acs.org/doi/10.1021/acsomega.2c00306
https://www.researchgate.net/publication/359528587_Indocyanine-type_Infrared-820_Encapsulated_Polymeric_Nanoparticle-Assisted_Photothermal_Therapy_of_Cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC9016882/
https://www.benchchem.com/product/b15555243/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-820-encapsulation-in-plga-nanoparticles
https://pmc.ncbi.nlm.nih.gov/articles/PMC7153575/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Applications

Photothermal Therapy (PTT) of Cancer: IR-820-loaded PLGA nanoparticles can be
administered intravenously and accumulate in tumor tissues.[6] Upon irradiation with an NIR
laser (typically around 808 nm), the nanoparticles generate localized hyperthermia, leading
to the thermal ablation of cancer cells.[5][6][9] Studies have shown that this approach can
induce apoptosis in cancer cells and significantly reduce tumor growth in vivo.[5][6]

In Vivo Imaging and Biodistribution Studies: The intrinsic fluorescence of IR-820 allows for
the tracking of the nanoparticles in vivo.[5] This enables researchers to monitor their
biodistribution, tumor accumulation, and clearance from the body, which is crucial for
optimizing therapeutic efficacy and minimizing side effects.[6][11]

Drug Delivery: The PLGA matrix can be co-loaded with chemotherapeutic drugs along with
IR-820, enabling combination therapy. This synergistic approach can enhance the overall
anti-cancer effect.[1][2]

Physicochemical Characterization Data

The following tables summarize the quantitative data from various studies on IR-820-loaded

PLGA nanoparticles.

Table 1: Physicochemical Properties of IR-820-PLGA Nanopatrticles

Parameter Value Reference
Hydrodynamic Diameter (nm) 60 £ 10 [5]
Hydrodynamic Diameter (nm) 1038 [71[8][10]
Polydispersity Index (PDI) 0.163 £ 0.031 [71[8][10]
Zeta Potential (mV) -40+6 [5]

Zeta Potential (mV) 28+ 7 [71[10]
Encapsulation Efficiency (%) 20 [5]

Loading Capacity (%) 18 [5]
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Table 2: In Vitro and In Vivo Parameters

Parameter Details Reference

) ] MDA-MB-231 (Triple-Negative
In Vitro Cell Line [5]
Breast Cancer)

Laser Wavelength for PTT 808 nm [5]
Laser Power Density 1.5 Wicmz2 - 2 W/cmz? [5]
Mechanism of Cell Death Primarily apoptosis [519]
In Vivo Tumor Model Triple-Negative Breast Cancer [5]
Time to Max. Tumor 24 hours post-intravenous 5176]
Accumulation injection

Experimental Protocols
Protocol 1: Synthesis of IR-820-PLGA Nanoparticles via
Single Emulsion-Solvent Evaporation

This protocol is based on the widely used single emulsion-solvent evaporation method.[4][5]
[12][13]

Materials:

o Poly(lactic-co-glycolic acid) (PLGA) (e.g., 50:50 carboxylic acid terminated)

IR-820 dye

Acetone or Dichloromethane (DCM)

Deionized (DI) water

Polyvinyl alcohol (PVA) (optional, as a surfactant)

Equipment:
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Magnetic stirrer and stir bar

Sonicator (probe or bath)

Rotary evaporator or magnetic stirrer for solvent evaporation
Centrifuge

Lyophilizer (optional, for long-term storage)

Procedure:

Preparation of the Organic Phase:
o Dissolve PLGA in acetone or DCM at a concentration of 1 mg/mL.[5]

o Add IR-820 dye to the PLGA solution at a concentration of 0.5 mg/mL.[5] Ensure the dye
is fully dissolved.

Emulsification:

o Prepare an aqueous phase, which can be DI water or a surfactant solution (e.g., 1% w/v
PVA in DI water).[13]

o Add the organic phase dropwise to the agueous phase (a typical volume ratio is 1:3
organic to aqueous phase) while stirring vigorously.[5]

o For smaller and more uniform nanoparticles, sonicate the emulsion. Use a probe sonicator
on an ice bath to prevent overheating. Sonication parameters may need optimization (e.g.,
specific power, on/off cycles, and total time).[13]

Solvent Evaporation:

o Continuously stir the emulsion at room temperature for at least 2 hours to allow the
organic solvent to evaporate.[5] A rotary evaporator at reduced pressure can also be used
for more rapid evaporation.

Nanoparticle Collection and Purification:
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o Centrifuge the nanoparticle suspension to pellet the nanopatrticles. The speed and
duration will depend on the particle size and density (e.g., 12,000 rpm for 5 minutes).[13]

o Discard the supernatant, which contains unencapsulated IR-820 and residual surfactant.

o Wash the nanopatrticle pellet by resuspending it in DI water and centrifuging again. Repeat
this washing step 2-3 times to remove any remaining impurities.

e Storage:
o Resuspend the final nanoparticle pellet in DI water or a suitable buffer.

o For long-term storage, the nanoparticle suspension can be lyophilized. It is advisable to
add a cryoprotectant (e.g., sucrose or trehalose) before freezing to prevent aggregation.

o Store the aqueous suspension at 4°C for short-term use.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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